Cas no 952958-61-1 (4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carboxylic acid)

• Product Name: 4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carboxylic acid
• CAS No: 952958-61-1
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 5733733
• PubChem ID: 17390012
• Update Time: 2025-06-25

4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 952958-61-1
• AKOS005143944
• STK894498
• 4-(4-methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carboxylic acid
• 4-(4-Methoxy-3,5-dimethylphenyl)-2-thiazolecarboxylic acid
• BBL021781
• DTXSID101193457
• VDVACWLCTMWKEX-UHFFFAOYSA-N
• 4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carboxylic acid

• Inchi： 1S/C13H13NO3S/c1-7-4-9(5-8(2)11(7)17-3)10-6-18-12(14-10)13(15)16/h4-6H,1-3H3,(H,15,16)
• InChI Key： VDVACWLCTMWKEX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC(=C1)C1C=C(C)C(=C(C)C=1)OC

Computed Properties

• Exact Mass: 263.06161445g/mol
• Monoisotopic Mass: 263.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carboxylic acid

4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carboxylic acid: A Comprehensive Overview

4-(4-Methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carboxylic acid is a compound with the CAS number 952958-61-1, representing a unique structure that combines aromatic and heterocyclic components. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by a thiazole ring fused with a carboxylic acid group and a substituted phenyl ring, making it a versatile building block for further chemical modifications.

The thiazole moiety in this compound is a five-membered ring containing sulfur and nitrogen atoms, which contributes to its stability and reactivity. The 4-methoxy-3,5-dimethylphenyl group attached to the thiazole ring introduces additional functionality, including electron-donating groups that can influence the compound's electronic properties. Recent studies have explored the synthesis of this compound through various routes, including condensation reactions and coupling methods, with optimizations aimed at improving yield and purity.

One of the most promising applications of 4-(4-methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carboxylic acid lies in its potential as a precursor for drug development. Researchers have investigated its ability to act as a scaffold for bioactive molecules, particularly in the context of anti-inflammatory and antioxidant properties. For instance, studies have demonstrated that derivatives of this compound exhibit significant radical scavenging activity, making them candidates for use in combating oxidative stress-related diseases.

In addition to its pharmaceutical applications, this compound has also been explored in the field of materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Recent research highlights its potential as a component in catalytic systems and sensors, where its electronic properties can be tuned for specific applications.

The synthesis of 4-(4-methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carboxylic acid involves multiple steps that require precise control over reaction conditions. Key challenges include achieving high purity and minimizing side reactions during the formation of the thiazole ring and the attachment of the phenyl group. Advances in catalytic methods and green chemistry practices have contributed to more sustainable synthesis pathways for this compound.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide critical insights into the molecular interactions and stability of the compound under various conditions.

In conclusion, 4-(4-methoxy-3,5-dimethylphenyl)-1,3-thiazole-2-carboxylic acid (CAS No: 952958-61-1) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure and functional groups make it an attractive candidate for further research and development in both academic and industrial settings.